2-bromo-1-(cyclopropylmethyl)-5-methyl-1H-imidazole-4-carbaldehyde

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 2-bromo-1-(cyclopropylmethyl)-5-methylimidazole-4-carbaldehyde
• InChI: InChI=1S/C9H11BrN2O/c1-6-8(5-13)11-9(10)12(6)4-7-2-3-7/h5,7H,2-4H2,1H3
• InChI Key: NBYITHXZLVACDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1CC2CC2)Br)C=O

Description

2-Bromo-1-(cyclopropylmethyl)-5-methyl-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative characterized by:

• Bromine at position 2, enhancing electrophilic reactivity.
• Cyclopropylmethyl at the N1 position, contributing to steric bulk and lipophilicity.
• Methyl at position 5, influencing electronic and steric properties.
• Aldehyde at position 4, enabling nucleophilic addition or condensation reactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Features and Molecular Properties

The following table compares the target compound with structurally related imidazole derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents and Key Differences	Reference
2-Bromo-1-(cyclopropylmethyl)-5-methyl-1H-imidazole-4-carbaldehyde (Target)	C₉H₁₀BrN₂O	257.10	Bromo (C2), cyclopropylmethyl (N1), methyl (C5), aldehyde (C4)	-
4-Bromo-1H-imidazole-5-carbaldehyde	C₄H₃BrN₂O	174.99	Bromo (C4), aldehyde (C5); lacks cyclopropylmethyl and methyl groups
2-Bromo-3-methylimidazole-4-carbaldehyde	C₅H₅BrN₂O	189.01	Bromo (C2), methyl (C3), aldehyde (C4); lacks cyclopropylmethyl group
Ethyl 5-methyl-1H-imidazole-4-carboxylate	C₇H₁₀N₂O₂	154.17	Methyl (C5), ethyl carboxylate (C4); lacks bromo and cyclopropylmethyl groups
1-Benzyl-4-chloro-2-(4-bromophenyl)-1H-imidazole-5-carbaldehyde	C₁₇H₁₂BrClN₂O	375.65	Benzyl (N1), chloro (C4), bromophenyl (C2); higher molecular complexity

Impact of Substituents on Properties

Bromine Position (C2 vs. C4/C5):

• Bromine at C2 (target compound and ) enhances electrophilicity at adjacent positions, facilitating cross-coupling reactions. In contrast, bromine at C4 () directs reactivity toward the aldehyde at C5.

N1 Substituent (Cyclopropylmethyl vs. Benzyl/Cyclohexyl):

Aldehyde vs. Carboxylate:

• The aldehyde at C4 (target compound) offers a reactive site for Schiff base formation or redox chemistry, whereas carboxylate esters () are more stable but less reactive.

Structural and Crystallographic Insights

• Crystallography Tools : The structural characterization of analogs (e.g., and ) likely employed programs like SHELXL (for refinement), ORTEP-3 (for thermal ellipsoid plots), and Mercury (for packing analysis). These tools enable comparison of bond lengths, angles, and intermolecular interactions.
• Conformational Flexibility : The cyclopropylmethyl group in the target compound may impose torsional constraints, reducing conformational freedom compared to linear alkyl substituents.